![molecular formula C3HClN2O2S B1590136 2-Chloro-5-nitrothiazole CAS No. 3034-47-7](/img/structure/B1590136.png)
2-Chloro-5-nitrothiazole
Overview
Description
2-Chloro-5-nitrothiazole (2C5NT) is a nitrothiazole-based compound that has been used in various scientific research and laboratory experiments. It has a wide range of applications, from biochemistry to pharmacology, and is an important tool for scientists who are seeking to understand the biochemical and physiological processes of living organisms.
Scientific Research Applications
Antibacterial Applications
2-Chloro-5-nitrothiazole has been studied for its antibacterial properties. Research has explored its structure-activity relationship (SAR) against bacteria like Staphylococcus epidermidis and Pseudomonas aeruginosa, both in planktonic and biofilm states .
Synthesis of Antibacterial Compounds
This compound is used as a precursor in the synthesis of various antibacterial agents. For instance, it undergoes N-acylation and subsequent reactions to produce compounds with potential antibacterial activity .
Azo Dye Synthesis
2-Chloro-5-nitrothiazole serves as a starting material for the synthesis of azo dyes with a heterocyclic framework, which are then characterized by different spectroscopic techniques .
properties
IUPAC Name |
2-chloro-5-nitro-1,3-thiazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3HClN2O2S/c4-3-5-1-2(9-3)6(7)8/h1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
USOMXSLAPRWFCV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(SC(=N1)Cl)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3HClN2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60501907 | |
Record name | 2-Chloro-5-nitro-1,3-thiazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60501907 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
164.57 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-5-nitrothiazole | |
CAS RN |
3034-47-7 | |
Record name | 2-Chloro-5-nitro-1,3-thiazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60501907 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of 2-Chloro-5-nitrothiazole in pharmaceutical chemistry?
A1: 2-Chloro-5-nitrothiazole serves as a crucial building block in synthesizing more complex molecules, particularly in the realm of antiparasitic drugs. One notable example is its use in the synthesis of 1-(5-nitro-2-thiazolyl)-2-imidazolidinone, the active ingredient in the antiparasitic drug Ambilhar®. [] This highlights the compound's importance in medicinal chemistry research and drug development.
Q2: Can you elaborate on the synthesis of 2-Chloro-5-nitrothiazole using Carbon-14 labeling?
A2: Researchers successfully synthesized 2-Chloro-5-nitrothiazole-2-14C, a radiolabeled version of the compound. This involved incorporating a Carbon-14 atom at a specific position (position 2) within the thiazole ring. [] This type of labeling is invaluable for studying the compound's metabolic fate, distribution, and potential interactions within biological systems.
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